Cas no 21271-83-0 (Pyrido[2,3-b]pyrazine-6,8-diamine,N8-(4-chlorophenyl)-2,3-diphenyl-, hydrochloride (1:1))

• Product name: Pyrido[2,3-b]pyrazine-6,8-diamine,N8-(4-chlorophenyl)-2,3-diphenyl-, hydrochloride (1:1)
• CAS No: 21271-83-0
• MF: C₂₅H₁₈ClN₅
• MW: 423.896923542023
• CID: 290100
• PubChem ID: 419213

Pyrido[2,3-b]pyrazine-6,8-diamine,N8-(4-chlorophenyl)-2,3-diphenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b]pyrazine-6,8-diamine,N8-(4-chlorophenyl)-2,3-diphenyl-, hydrochloride (1:1)
• 21271-83-0
• NSC112454
• NSC-112454
• DTXSID50329298
• 8-N-(4-chlorophenyl)-2,3-diphenylpyrido[2,3-b]pyrazine-6,8-diamine

• Inchi： InChI=1S/C25H18ClN5/c26-18-11-13-19(14-12-18)28-20-15-21(27)29-25-24(20)30-22(16-7-3-1-4-8-16)23(31-25)17-9-5-2-6-10-17/h1-15H,(H3,27,28,29,31)
• InChI Key： HGDPCPKZNBAVQM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(NC2=CC(N)=NC3N=C(C(=NC2=3)C2C=CC=CC=2)C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 423.12534
• Monoisotopic Mass: 423.1250733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7Ų
• XLogP3: 5.6

Experimental Properties

• PSA: 76.72